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Compound of Interest

Compound Name: AVE 0991 sodium salt

Cat. No.: B10800321 Get Quote

Technical Support Center: AVE 0991 Sodium Salt
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the use and handling of AVE 0991 sodium
salt. Below you will find troubleshooting guides and frequently asked questions (FAQs) to

address common issues and ensure the stability and efficacy of the compound in your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is AVE 0991 sodium salt and what is its mechanism of action?

A1: AVE 0991 sodium salt is a nonpeptide, orally active agonist of the Mas receptor.[1][2] It

mimics the effects of Angiotensin-(1-7) [Ang-(1-7)], a key component of the Renin-Angiotensin

System (RAS).[3] By activating the Mas receptor, AVE 0991 generally counteracts the effects of

Angiotensin II, which is known to be involved in vasoconstriction and cell proliferation.[1][2]

Q2: What are the recommended storage conditions for AVE 0991 sodium salt?

A2: Proper storage is crucial to maintain the integrity of the compound. For long-term stability, it

is recommended to store the solid powder and stock solutions as detailed in the table below.

Q3: How should I dissolve AVE 0991 sodium salt?
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A3: AVE 0991 sodium salt has limited solubility in aqueous solutions but is soluble in organic

solvents like DMSO. For in vivo experiments, a common practice is to first dissolve the

compound in DMSO and then dilute it with other vehicles such as PEG300, Tween-80, and

saline.[4] It is often recommended to prepare working solutions fresh for each experiment.[1]

Q4: Is AVE 0991 sodium salt stable in solution?

A4: The stability of AVE 0991 sodium salt in solution can be influenced by several factors,

including pH, temperature, and light exposure. As a compound containing sulfonamide and

imidazole moieties, it may be susceptible to degradation under certain conditions.

Sulfonamides can undergo photodegradation and their stability can be pH-dependent.[5][6]

Imidazole rings can be prone to hydrolysis.[7][8] To ensure stability, it is best to follow the

recommended handling and storage guidelines.

Q5: Can I use AVE 0991 in in vivo studies?

A5: Yes, AVE 0991 is orally active and has been used in numerous in vivo studies in various

animal models.[1][4] Administration routes described in the literature include oral gavage,

intraperitoneal (i.p.) injection, subcutaneous (s.c.) injection, and intranasal administration. The

choice of administration route and vehicle will depend on the specific experimental design.
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Issue Possible Cause(s) Suggested Solution(s)

Precipitation of the compound

in aqueous buffer.

- Poor aqueous solubility.- The

concentration of the organic

co-solvent (e.g., DMSO) is too

low in the final working

solution.

- Increase the percentage of

the organic co-solvent if

compatible with the

experimental system.- Prepare

a more dilute working solution.-

Use sonication to aid

dissolution.[4]

Loss of compound activity over

time in prepared solutions.

- Degradation of the compound

due to improper storage or

handling.- Repeated freeze-

thaw cycles of stock solutions.

- Prepare fresh working

solutions for each experiment

from a properly stored stock

solution.- Aliquot stock

solutions into single-use vials

to avoid multiple freeze-thaw

cycles.- Store solutions

protected from light and at the

recommended temperature.

Inconsistent experimental

results.

- Incomplete dissolution of the

compound.- Degradation of the

compound in the experimental

medium.- Variability in solution

preparation.

- Ensure complete dissolution

of the compound before use;

sonication may be helpful.[4]-

Assess the stability of the

compound in your specific

experimental buffer and

conditions.- Standardize the

solution preparation protocol.

Difficulty dissolving the

compound for in vivo

formulation.

- Incorrect solvent or vehicle

composition.

- Follow established protocols

for in vivo formulations, such

as using a mixture of DMSO,

PEG300, Tween-80, and

saline.[4]- Prepare the

formulation by adding each

solvent sequentially and

ensuring complete dissolution

at each step.[1]
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Quantitative Data Summary
Table 1: Solubility and Storage of AVE 0991 Sodium Salt

Parameter Condition
Value/Recommendat

ion
Reference

Solubility In DMSO
≥ 2.5 mg/mL (4.31

mM)
[4]

In Vivo Formulation

(10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline)

≥ 2.5 mg/mL (4.31

mM)
[4]

Storage (Powder) Long-term -20°C

Storage (Stock

Solution in DMSO)
Short-term 4°C

Long-term -80°C

Experimental Protocols
Protocol 1: Preparation of a Stock Solution in DMSO

Equilibrate the vial of AVE 0991 sodium salt powder to room temperature before opening.

Add the appropriate volume of high-purity DMSO to the vial to achieve the desired stock

concentration (e.g., 10 mM).

Vortex or sonicate the solution until the compound is completely dissolved.

Aliquot the stock solution into single-use, light-protected vials.

Store the aliquots at -80°C for long-term use.

Protocol 2: Preparation of an In Vivo Formulation (Oral
Gavage)
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Start with a known volume of your AVE 0991 sodium salt stock solution in DMSO.

Sequentially add the other components of the vehicle. For a final formulation of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline, add the appropriate volumes of PEG300,

Tween-80, and saline.[4]

Ensure the solution is mixed thoroughly after the addition of each component.

Use this formulation fresh for oral administration to animals.
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Caption: Signaling pathway of the Renin-Angiotensin System and the action of AVE 0991.
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Caption: General experimental workflow for in vivo studies using AVE 0991.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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